4-{[2-(1H-imidazol-1-yl)ethyl]amino}benzoic acid

• IUPAC Name: 4-(2-imidazol-1-ylethylamino)benzoic acid
• InChI: InChI=1S/C12H13N3O2/c16-12(17)10-1-3-11(4-2-10)14-6-8-15-7-5-13-9-15/h1-5,7,9,14H,6,8H2,(H,16,17)
• InChI Key: BDCORTMAEMWZNE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)O)NCCN2C=CN=C2
• Molecular Formula: C12H13N3O2
• Molecular Weight: 231.25 g/mol

Description

“4-{[2-(1H-imidazol-1-yl)ethyl]amino}benzoic acid” is a compound with the molecular formula C10H8N2O2. It is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures.

Molecular Structure Analysis

The molecular structure of imidazole derivatives, including “4-{[2-(1H-imidazol-1-yl)ethyl]amino}benzoic acid”, is characterized by a planar, five-membered heteroaromatic molecule with 3 carbon and 2 nitrogen atoms in 1 and 3 positions. It exists in two equivalent tautomeric forms because the hydrogen atom can be located on either of the two nitrogen atoms.

Scientific Research Applications

Antibacterial Activity

Imidazole derivatives have shown significant antibacterial activity. .

Antimycobacterial Activity

. This makes them potential candidates for the development of new drugs to treat mycobacterial infections.

Anti-inflammatory Activity

. This suggests that “4-{[2-(1H-imidazol-1-yl)ethyl]amino}benzoic acid” may also have potential anti-inflammatory applications.

Antitumor Activity

. This suggests that they could be used in the development of new anticancer drugs.

Antidiabetic Activity

. This indicates that they could be used in the treatment of diabetes.

Antioxidant Activity

.

Mechanism of Action

Target of Action

The primary target of 4-{[2-(1H-imidazol-1-yl)ethyl]amino}benzoic acid is the bacterial CYP199A4 enzyme . This enzyme is part of the cytochrome P450 family, which plays a crucial role in the metabolism of various substances.

Mode of Action

The compound binds to the ferric and ferrous heme of the CYP199A4 enzyme . This binding induces a red shift in the Soret wavelength (424 nm) in the ferric enzyme, along with changes in the intensities of the δ and α bands .

Biochemical Pathways

It’s known that imidazole derivatives show a broad range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Pharmacokinetics

Imidazole, a core structure in this compound, is known to be highly soluble in water and other polar solvents , which could influence its absorption and distribution

Result of Action

The compound is a substrate for the CYP199A4 enzyme and is oxidized to generate a metabolite derived from ring opening of the imidazolyl ring: 4-[[2-(formylamino)acetyl]amino]benzoic acid

Future Directions

The future directions for research on “4-{[2-(1H-imidazol-1-yl)ethyl]amino}benzoic acid” and other imidazole derivatives are likely to involve further exploration of their synthesis methods and biological activities. Given the broad range of biological activities demonstrated by imidazole derivatives, they may have potential applications in the development of new drugs.

Synthesis routes and methods

Procedure details